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Compound of Interest

Compound Name: Penao

Cat. No.: B10826544

Penao Demonstrates High Specificity for Cancer
Cells Over Normal Astrocytes

Penao (4-(N-(S-penicillaminylacetyl)amino)phenylarsonous acid), an investigational anti-cancer
agent, exhibits significant selective cytotoxicity against glioblastoma cells while sparing normal
astrocytes. This specificity, coupled with its potent anti-tumor activity, positions Penao as a
promising candidate for glioblastoma therapy.

Penao's targeted mechanism of action centers on the mitochondria of cancer cells. It
selectively inhibits the adenine nucleotide translocase (ANT), a key protein on the inner
mitochondrial membrane responsible for the exchange of ATP and ADP.[1][2][3] This disruption
of mitochondrial function leads to a cascade of events culminating in cancer cell death.

The preferential targeting of cancer cells by Penao is attributed to their distinct metabolic
phenotype. Cancer cells, including glioblastoma, exhibit a heightened reliance on glycolysis for
energy production, a phenomenon known as the Warburg effect.[4] This metabolic state
appears to render them more susceptible to the disruptive effects of ANT inhibition by Penao.

Comparative Efficacy of Penao

Experimental data demonstrates Penao's superior potency and selectivity compared to the
current standard-of-care chemotherapeutic for glioblastoma, temozolomide.
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Mechanism of Action: A Targeted Mitochondrial
Assault

Penao’'s mechanism of action involves a multi-pronged attack on the energy metabolism and

survival pathways of cancer cells.
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Seed cells (Glioblastoma or Astrocytes)
in 96-well plates

Great with serial dilutions of Penac)
Gncubate for 72 hours)
Gdd MTT or similar viability reagenD

Measure absorbance
(proportional to viable cells)

Calculate IC50 values using
dose-response curve analysis

Inject Glioblastoma cells Allow tumors to reach Administer Penao (e.g., 3 mg/kg/day) Measure tumor volume Analyze tumor growth inhibition
subcutaneously into mice a palpable size or vehicle control regularly and assess for toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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